2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide

Specification

• CAS No.: 2097900-62-2
• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.51
• IUPAC Name: 2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• Standard InChI: InChI=1S/C21H25N3O5S/c1-28-19-10-7-15(13-20(19)29-2)11-12-22-21(25)14-23-17-5-3-4-6-18(17)24(16-8-9-16)30(23,26)27/h3-7,10,13,16H,8-9,11-12,14H2,1-2H3,(H,22,25)
• Standard InChI Key: WRWJZYVOECBDLO-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CCNC(=O)CN2C3=CC=CC=C3N(S2(=O)=O)C4CC4)OC

Introduction

Synthesis and Preparation

The synthesis of compounds with similar structures typically involves multi-step reactions, including condensation reactions and nucleophilic substitutions. For example, the synthesis of related benzothiadiazole derivatives often starts with commercially available precursors and involves the formation of the benzothiadiazole ring through cyclization reactions.

Biological Activity and Potential Applications

Compounds featuring benzothiadiazole and phenyl rings have been explored for various biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The presence of a 3,4-dimethoxyphenyl group may enhance the compound's ability to interact with biological targets, potentially leading to therapeutic applications.

Potential Biological Activity	Mechanism
Antimicrobial Activity	Interference with microbial enzymes or membranes
Anticancer Activity	Inhibition of cell proliferation or induction of apoptosis
Anti-inflammatory Activity	Modulation of inflammatory pathways

Research Findings and Future Directions

While specific research findings on 2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide are not available, compounds with similar structures have shown promise in various biological assays. Future research should focus on synthesizing this compound and evaluating its biological activity using in vitro and in vivo models.